1-[(2-chlorobenzyl)sulfonyl]-N-(2,4-difluorophenyl)piperidine-3-carboxamide

• Molecular Formula: C19H19ClF2N2O3S
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 1-[(2-chlorophenyl)methylsulfonyl]-N-(2,4-difluorophenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H19ClF2N2O3S/c20-16-6-2-1-4-14(16)12-28(26,27)24-9-3-5-13(11-24)19(25)23-18-8-7-15(21)10-17(18)22/h1-2,4,6-8,10,13H,3,5,9,11-12H2,(H,23,25)
• InChI Key: AKHRSFIYTIWCNO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)CC2=CC=CC=C2Cl)C(=O)NC3=C(C=C(C=C3)F)F

Description

1-[(2-Chlorophenyl)methanesulfonyl]-N-(2,4-difluorophenyl)piperidine-3-carboxamide is a complex organic compound with the molecular formula C19H19ClF2N2O3S and a molecular weight of 428.88 g/mol . This compound is characterized by its unique structure, which includes a piperidine ring, a sulfonyl group, and two fluorine atoms on the phenyl ring. It is often used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

The synthesis of 1-[(2-chlorophenyl)methanesulfonyl]-N-(2,4-difluorophenyl)piperidine-3-carboxamide involves multiple steps, typically starting with the preparation of the piperidine ring followed by the introduction of the sulfonyl and carboxamide groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale reactions under controlled temperatures and pressures to optimize the synthesis process .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the chlorophenyl and difluorophenyl sites. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like amines or thiols. .

Scientific Research Applications

1-[(2-Chlorophenyl)methanesulfonyl]-N-(2,4-difluorophenyl)piperidine-3-carboxamide is utilized in various fields of scientific research:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets, such as enzymes or receptors. The sulfonyl and carboxamide groups play crucial roles in binding to these targets, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Compared to other similar compounds, 1-[(2-chlorophenyl)methanesulfonyl]-N-(2,4-difluorophenyl)piperidine-3-carboxamide is unique due to its specific combination of functional groups and its structural configuration. Similar compounds include:

• 1-[(2-Chlorophenyl)methanesulfonyl]-N-(2-fluorophenyl)piperidine-3-carboxamide
• 1-[(2-Chlorophenyl)methanesulfonyl]-N-(4-fluorophenyl)piperidine-3-carboxamide These compounds share some structural similarities but differ in their fluorine substitution patterns, which can significantly impact their chemical properties and biological activities .